Cas no 75293-82-2 (BenzBIndeno1,2-EPyran-6-Carboxaldehyde)

• Product Name: BenzBIndeno1,2-EPyran-6-Carboxaldehyde
• CAS No: 75293-82-2
• MF: C₁₇H₁₀O₂
• MW: 246.260104656219
• CID: 90663
• PubChem ID: 406784
• Update Time: 2025-04-18

BenzBIndeno1,2-EPyran-6-Carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Benz[b]indeno[1,2-e]pyran-6-carboxaldehyde
• BENZ[B]INDENO£1,2-E]PYRAN-6-CARBOXALDEHYDE
• 1.2,5.6-Dibenzoxalen-aldehyd-(3)
• 10-Oxa-benzo[b]fluorene-11-carbaldehyde
• 3-Formyl-1,2:5,6-dibenzoxalen
• 6-Formyl-benz<b>indeno<1,2-e>pyran
• EN300-17008
• indeno[2,1-b]chromene-6-carboxaldehyde
• NSC-725069
• indeno[2,1-b]chromene-6-carbaldehyde
• FT-0726374
• Z56858177
• NSC725069
• DTXSID20328132
• AKOS001052569
• 75293-82-2
• BenzBIndeno1,2-EPyran-6-Carboxaldehyde

• MDL： MFCD00126609
• Inchi： 1S/C17H10O2/c18-10-15-13-7-3-2-6-12(13)14-9-11-5-1-4-8-16(11)19-17(14)15/h1-10H
• InChI Key： IZRZXVDMBPQFJV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C2C1=C(C=O)C1C=CC=CC2=1

Computed Properties

• Exact Mass: 246.06800
• Monoisotopic Mass: 246.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Powder.
• PSA: 30.21000
• LogP: 4.50330
• Solubility: Not determined